Porosity represents a critical issue in composite manufacturing often leading to parts rejection. The aim of this work was to develop a multiphysic model capable to predict the conditions leading to porosity generated by water in composite parts processed by autoclave lamination. The developed model does not aim to assess the void growth phenomenon, as other models in the literature, but it enables the prediction of the thermodynamic conditions for water-generated porosity, where they could occur and how to prevent their presence by suitably modifying the process parameters. The potential of this multiphysic model was proved on epoxy matrix carbon fiber reinforced laminates cured after their exposition to a moist environment. The model was also applied to modify the curing cycle suggested by the prepreg provider in order to avoid favorable conditions for porosity development.

In this work, we design, manufacture, test and discuss the first bio-inspired microstructural concept to enhance longitudinal compressive performance of multidirectional (MD) Carbon Fibre Reinforced Polymer (CFRP) laminates. To do so, we take inspiration from biologically occurring layered materials; one remarkable example being the anchoring spicula of the deep-sea glass sponge Monoraphis chuni. We designed numerically various concepts and then devised a strategy to reproduce, in a MD CFRP laminate, the characteristic alternation of stiff and soft regions observed in this material, followed by a bespoke procedure to manufacture the laminate. We evaluated their performances by means of small-scale notched compression tests and direct comparison with an industrially relevant baseline laminate. Our results show that the proposed concept led to a statistically significant increase in the failure load and in the average ligament specific stress at failure. Furthermore, the designed microstructure showed potential to delay damage initiation from a stress concentration and to arrest damage propagation. We conclude that the presented microstructural concept is potentially of great value for the design of lightweight structures undergoing compression loading.

While phase change materials (PCMs) have great potential for use in solar energy storage, they suffer from a lack of shape stability and energy conversion ability. In this study, proper amination of melamine sponge (MS) was designed to construct an integrated MXene and reduced graphene oxide (rGO) structure. The MXene/rGO layer is sufficiently robust to endure the capillary pressure caused by solvent evaporation during the airdrying process. In addition, the reduction of GO using oleylamine (OA) contributes to the protection of MXene from oxidation by preventing the surface of MXene nanosheets from being exposed to oxygen and moisture. The as-designed MXene/rGO sponges have been shown to effectively enhance the thermophysical and photo absorption properties of paraffin wax (PW) in the composite PCM. The composite with the highest amount of MXene/rGO maintained 93.3% of the latent heat of pure PW. The photothermal storage efficiency can reach as high as 93.0% at an MXene content of around 1%. A thermal conductivity enhancement of 66.9% can be achieved compared to the pure MS/PW composite. Therefore, this study presents a new approach for designing of high-performance phase change composites for waste-heat recovery and solar thermal energy storage applications.

Vascularization is a major hurdle in developing in vitro thick tissue constructs. Fortunately, embedded sacrificial printing has emerged as a promising technology to fabricate perfusable channels. The objective of this study is to develop a Laponite nanoclay-modified polyvinyl alcohol (PVA) sacrificial composite ink that has improved printability, minimized interdiffusivity, and satisfactory post-printing removability during embedded printing of perfusable channels. With the addition of Laponite nanoclay, not only the printability of the PVA-Laponite nanoclay composite ink is significantly improved, but also the interdiffusion between the gelatin precursor solution and the PVA-Laponite nanoclay composite ink is largely mitigated. The diffusion of the gelatin precursor solution into the PVA-Laponite nanoclay composite ink is of great importance for printing controllable perfusable channels since the diffused gelatin may cross-link as the gelatin composite matrix does during and after printing, resulting in residual gelatin gel in the channel and altered channel dimensions. In particular, the PVA-2.0% Laponite nanoclay sacrificial ink shows good printability and minimized interdiffusivity while maintaining good post-printing removability, which can be a good sacrificial composite ink for thick perfusable tissue creations. The channel diameter reduction due to the gelatin solution diffusion can be satisfactorily predicted based on the unidirectional diffusion model. This study further demonstrates the feasibility of using the proposed sacrificial ink for vascular tissue engineering applications.

MXenes, are an emerging class of 2D materials which have attracted growing interest among the scientific research community due to their unique properties, making them suitable for a wide variety of applications. Different transition metal-based MXenes have been investigated, being derived from the pristine MAX phase by selective etching of the “A” layer. MXene-based composite materials have shown great potential in electromagnetic interference (EMI) shielding and microwave (MW) absorption applications due to their conductivity, high specific surface area, highly active surface sites, and multi-layered structure. In this critical review article, we discuss the synthesis of 2D layered MXenes. We start by first introducing the MAX phase preparation, and the morphologies of different MXenes. We then examine the various approaches for MXene synthesis. The exfoliation and detachment of layers from bulk MXene into few layers, and the availability of functional groups in MXene materials are then discussed. We finish the review by covering the latest advances in 2D MXene-based composite materials for use in EMI shielding applications, also discussing the current challenges, new opportunities and prospects for MXene materials.

Incorporating passive cooling technologies into personal thermal management is an effective strategy to protect the human body from the exacerbations of global warming. However, for the increasingly harsh outdoor environment, a single gentle heat dissipation route can no longer meet the cooling needs of the human body. Here, we report a passive cooling fabric integrating radiation and sweat evaporation, which consists of a polyvinyl alcohol/tetraethyl silicate (PVA/TEOS) fibrous membrane and a thin thermoplastic polyurethane (TPU) fibrous membrane. The integrated passive cooling fabric (IPCF) exhibits intense solar radiation reflectivity (98.67%) and provides sufficient atmospheric window (AW) emissivity (98.63%) due to the precise design of photonic structures and the inherent optical properties of the matrix. Benefiting from the biological structures of hierarchical porosity and surface energy gradient, the directional perspiration-wicking of IPCF can promote rapid evaporative cooling and keep the skin dry. Outdoor experiments reveal that the IPCF realizes subambient cooling of ∼8.8 °C during midday and human skin cooling of ∼14.7 °C. In the case of simulating perspiration, rapid wick-evaporation further contributes to a cooling of ∼5.7 °C. The high efficiency and energy savings of IPCF provide tremendous advantages for outdoor personal thermal management applications.

This paper aims to study the evolution of the 3D strain fields in a single yarn composite during fragmentation test. The internal full-field strains were obtained by coupling micro-CT scans with digital image correlation (DIC) and digital volume correlation (DVC). An ex-situ step-by-step fragmentation test was carried out on a sample made of a hemp yarn and a polymer matrix filled with metal oxide powder, playing the role of a three dimensional speckle. Macroscopic markers were also added to enable a precise geometric alignment during the 3D reconstruction. The analysis of the tomographic images showed a stepwise progression of the damage occurrence: yarn breaks appeared first, followed by internal matrix cracks and then edge cracks occurred for high strain levels. DIC method allowed to easily and quickly determine 2D strain maps in selected planes. The use of DVC was more complex and needed powerful computing systems but it gave the volumetric strains in the whole sample. DVC calculations were compared and validated by DIC results in central planes. Experimental results were also compared with finite element simulations. This study demonstrates the viability and benefits of combining DVC and micro-CT for a deeper understanding of complex 3D strains in single yarn composites.

3D printing is an emerging technology for many applications, including electronics. On the other hand, to gather the applications’ requirements with the possibility to produce complex 3-dimensional structures, the development of novel 3D printable materials is necessary. In this context, herein it is reported the synthesis of 3D printable photocurable resins embedding Ti3C2Tz-MXenes, a class of 2D layered materials with outstanding electrical and electronic properties. Stable inks suitable for Digital Light Processing 3D printing technology have been successfully synthesized and employed to fabricate complex 3D composite structures with high printing fidelity. To enhance the electrical conductivity of the material, annealing treatments have been performed, followed by a complete characterization of the so obtained materials. The results show that objects with improved electrical conductivity have been successfully obtained, opening new perspectives in towards the development of complex 3 dimensional electronic.

The development of high activity electrocatalysts is considered effective strategy to improve the cathode kinetics in lithium-sulfur batteries (LSBs), especially those operating at high current densities and containing lean electrolytes. Herein, a nanostructured bimetallic sulfur cathode electrocatalyst containing p-block element indium, In/Co-NC, is prepared for the first time. This In-based proof of concept catalyst slows the conversion of elemental sulfur into soluble polysulfides (LiPS) while accelerating their bi-directional liquid-solid conversion, thus reducing their accumulation in the electrolyte and ultimately inhibiting the shuttle effect. LSB cells assembled using the newly prepared electrocatalyst demonstrated high cycle capability of more than 600 cycles at 3 C, accompanied by a high rate capability. Moreover, the In/Co-NC cell containing a lean electrolyte (E/S = 9 μL mgsulfur−1) exhibited 250 stable cycles at 0.5C with only 0.011% capacity decay per cycle. The study provides new design direction for cathode electrocatalysts and guidance for optimization of adsorption and catalytic processes in LSBs.

The dual interface-enhanced sizing agents are prepared to simultaneously exhibit high surface roughness and high interfacial wettability through self-assembled nano-polymers. Five self-assembled nano-polymer modified water-based sizing agents (NPSAs) with various cross-linking structures are synthesized in this paper. It is demonstrated strong characteristics of homogeneous particle size in the 90–200 nm range and heat stability below 200 °C. NPSAs significantly improve the CF surface properties of both surface roughness and surface energy, with reached high values of 13.89 nm and 40.22 mN m-1. Notably, the interlaminar shear strength (ILSS), flexural strength, and fracture toughness (KIC) of CF/ER composites sized by NPSAs are enhanced to 70%, 51%, and 120% compared with the unoptimized composite, respectively. The NPSA reinforcing mechanism, enhancing interfacial properties of CF/ER composites in the interfacial interlocking and adhesion ability, was clarified by the coefficient of thermal expansion (CTE1). Additionally, NPSAs have the advantage of being applicable for simple one-pot synthesis methods, and secondly, no toxic solvents were used.